Cas no 89498-93-1 (16-beta-O-Methylneoquassin)

• Product Name: 16-beta-O-Methylneoquassin
• CAS No: 89498-93-1
• MF: C₂₃H₃₂O₆
• MW: 404.496587753296
• CID: 2014792
• PubChem ID: 10692599
• Update Time: 2025-04-21

16-beta-O-Methylneoquassin Chemical and Physical Properties

Names and Identifiers

• 16-beta-O-Methylneoquassin
• 2,12,16beta-trimethoxypicrasa-2,12-diene-1,11-dione
• Methylneoquassin
• (16beta)-2,12,16-Trimethoxypicrasa-2,12-diene-1,11-dione
• (1S,2S,6S,7S,9R,11S,13R,17S)-4,11,15-Trimethoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadeca-4,14-diene-3,16-dione
• AKOS040734134
• FS-7538
• 89498-93-1
• (1S,2S,6S,7S,9R,11S,13R,17S)-4,11,15-trimethoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.0(2),?.0(1)(3),(1)?]heptadeca-4,14-diene-3,16-dione

• Inchi： 1S/C23H32O6/c1-11-8-15(26-5)21(25)23(4)13(11)9-16-22(3)14(10-17(27-6)29-16)12(2)19(28-7)18(24)20(22)23/h8,11,13-14,16-17,20H,9-10H2,1-7H3/t11-,13+,14+,16-,17+,20+,22-,23+/m1/s1
• InChI Key： MSXBIQMJEOYRDV-UCRBFEBUSA-N
• SMILES： O1[C@@H](C[C@H]2C(C)=C(C([C@@H]3[C@]4(C(C(=C[C@@H](C)[C@@H]4C[C@@H]1[C@]32C)OC)=O)C)=O)OC)OC

Computed Properties

• Exact Mass: 404.21988874g/mol
• Monoisotopic Mass: 404.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.018 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids